Cas no 1358758-72-1 (Methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate)

Methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate is a structurally complex heterocyclic compound featuring a spirocyclic core with a 1,4,8-triazaspiro[4.5]dec-1-en-3-one scaffold. The molecule incorporates a 4-bromophenyl substituent at the 2-position and a benzenesulfonyl moiety linked to the 8-position, further esterified with a methyl group. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators due to its unique spirocyclic architecture and multiple functional groups. The presence of the bromophenyl group enhances its utility in cross-coupling reactions, enabling further structural diversification. Its sulfonyl ester functionality offers additional reactivity for derivatization, making it a valuable building block for drug discovery and pharmaceutical research. The rigid spirocyclic framework may contribute to improved metabolic stability and selectivity in biological applications.

Methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate structure

1358758-72-1 structure

Product Name:Methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate

CAS No:1358758-72-1

MF:C₂₁H₂₀BrN₃O₅S

MW:506.369603157043

CID:5346339

Update Time:2025-07-02

Methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate Chemical and Physical Properties

Names and Identifiers

- methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
- methyl 2-((2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)sulfonyl)benzoate
- methyl 2-[[3-(4-bromophenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]sulfonyl]benzoate
- Methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
- Inchi： 1S/C21H20BrN3O5S/c1-30-20(27)16-4-2-3-5-17(16)31(28,29)25-12-10-21(11-13-25)23-18(19(26)24-21)14-6-8-15(22)9-7-14/h2-9H,10-13H2,1H3,(H,24,26)
- InChI Key： AXEYLBTZWJLRFM-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1C(NC2(CCN(CC2)S(C2C=CC=CC=2C(=O)OC)(=O)=O)N=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 5
Complexity: 840
XLogP3: 2.6
Topological Polar Surface Area: 114

Methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3411-5177-2μmol	methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate	1358758-72-1	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-5177-5μmol	methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate	1358758-72-1	5μmol	$63.0	2023-09-10
Life Chemicals	F3411-5177-10μmol	methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate	1358758-72-1	10μmol	$69.0	2023-09-10
Life Chemicals	F3411-5177-20μmol	methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate	1358758-72-1	20μmol	$79.0	2023-09-10
Life Chemicals	F3411-5177-1mg	methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate	1358758-72-1	1mg	$54.0	2023-09-10
Life Chemicals	F3411-5177-2mg	methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate	1358758-72-1	2mg	$59.0	2023-09-10
Life Chemicals	F3411-5177-3mg	methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate	1358758-72-1	3mg	$63.0	2023-09-10
Life Chemicals	F3411-5177-4mg	methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate	1358758-72-1	4mg	$66.0	2023-09-10
Life Chemicals	F3411-5177-5mg	methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate	1358758-72-1	5mg	$69.0	2023-09-10
Life Chemicals	F3411-5177-10mg	methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate	1358758-72-1	10mg	$79.0	2023-09-10

Methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate Related Literature

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4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

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5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

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Related Categories

Additional information on Methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate

Research Brief on Methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate (CAS: 1358758-72-1)

Recent studies on Methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate (CAS: 1358758-72-1) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique spirocyclic structure and sulfonyl benzoate moiety, has garnered attention for its promising biological activities, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The synthesis and characterization of this compound have been detailed in several recent publications, emphasizing its robust chemical stability and bioavailability. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity. Furthermore, computational modeling studies have provided insights into its binding affinity and interaction mechanisms with target proteins, such as kinases and proteases, which are critical in disease progression.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, it has shown significant inhibitory effects on NF-κB and MAPK pathways, which are implicated in chronic inflammation and cancer. These findings suggest its potential as a lead compound for developing new anti-inflammatory and anti-cancer therapies. Additionally, preliminary toxicity studies indicate a favorable safety profile, with minimal off-target effects, making it a viable candidate for further preclinical development.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and delivery mechanisms. Current research is focused on structural modifications to enhance its solubility and tissue penetration, as well as exploring novel formulation strategies to improve its therapeutic index. Collaborative efforts between academic and industrial researchers are underway to accelerate its translation into clinical applications.

In conclusion, Methyl 2-{[2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate represents a significant advancement in the search for innovative small-molecule therapeutics. Its multifaceted biological activities and structural novelty position it as a valuable tool for both basic research and drug development. Future studies will be crucial in elucidating its full therapeutic potential and addressing the remaining challenges in its development pipeline.